Cas no 864685-02-9 (Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-)

Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]- structure
864685-02-9 structure
Product Name:Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-
CAS No:864685-02-9
MF:C14H18N2
MW:214.306123256683
CID:720810
PubChem ID:17999248
Update Time:2025-04-19

Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-
    • 3-(3-METHYL-PIPERIDIN-1-YLMETHYL)-BENZONITRILE
    • 3-(3-METHYL-PIPERIDIN-1-YLMETHYL)-BENZYLAMINE
    • 3-[(3-methyl-1-piperidinyl)methyl]Benzonitrile
    • 3-[(3-methylpiperidin-1-yl)methyl]benzonitrile
    • 3-(3-methylpiperidin-1-ylmethyl)-benzonitrile
    • 864685-02-9
    • SCHEMBL12518834
    • 3-((3-mMethylpiperidin-1-yl)methyl)benzonitrile
    • FT-0656017
    • AKOS000190616
    • A1-49819
    • A841660
    • AKOS017086083
    • DTXSID30592307
    • 3-[(3-methyl-1-piperidyl)methyl]benzonitrile
    • Inchi: 1S/C14H18N2/c1-12-4-3-7-16(10-12)11-14-6-2-5-13(8-14)9-15/h2,5-6,8,12H,3-4,7,10-11H2,1H3
    • InChI Key: ATJFPTKDRKRDAH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=C(C#N)C=2)CCCC(C)C1

Computed Properties

  • Exact Mass: 214.14700
  • Monoisotopic Mass: 214.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03000
  • LogP: 2.72808
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